Cas no 1304860-73-8 (4-{[(Cyclopropylmethyl)(propan-2-yl)amino]methyl}benzoic acid)

• Product Name: 4-{[(Cyclopropylmethyl)(propan-2-yl)amino]methyl}benzoic acid
• CAS No: 1304860-73-8
• MF: C₁₅H₂₁NO₂
• MW: 247.33274435997
• MDL: MFCD15488754
• CID: 4785694
• Update Time: 2025-05-24

4-{[(Cyclopropylmethyl)(propan-2-yl)amino]methyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[(Cyclopropylmethyl)(propan-2-yl)amino]methyl}benzoic acid

• MDL： MFCD15488754
• Inchi： 1S/C15H21NO2/c1-11(2)16(9-12-3-4-12)10-13-5-7-14(8-6-13)15(17)18/h5-8,11-12H,3-4,9-10H2,1-2H3,(H,17,18)
• InChI Key： IWKFDCWCXGGJEU-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)CN(C(C)C)CC1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 278
• XLogP3: 0.5
• Topological Polar Surface Area: 40.5

Additional information on 4-{[(Cyclopropylmethyl)(propan-2-yl)amino]methyl}benzoic acid

Comprehensive Overview of 4-{[(Cyclopropylmethyl)(propan-2-yl)amino]methyl}benzoic acid (CAS No. 1304860-73-8)

In the realm of organic chemistry and pharmaceutical research, 4-{[(Cyclopropylmethyl)(propan-2-yl)amino]methyl}benzoic acid (CAS No. 1304860-73-8) has emerged as a compound of significant interest. This benzoic acid derivative, characterized by its unique cyclopropylmethyl and propan-2-yl substituents, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The compound’s molecular structure features a benzoic acid core functionalized with a cyclopropylmethyl group and an isopropylamino moiety, contributing to its distinct physicochemical properties. These attributes make it a promising candidate for exploring structure-activity relationships (SAR) in medicinal chemistry. Recent trends in AI-driven drug design and computational chemistry have further amplified interest in such compounds, as they serve as valuable scaffolds for virtual screening and molecular docking studies.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 4-{[(Cyclopropylmethyl)(propan-2-yl)amino]methyl}benzoic acid?" Synthetic methodologies typically involve multi-step reactions, including amination, alkylation, and carboxylation processes. Advanced techniques like microwave-assisted synthesis and flow chemistry are also being explored to improve yield and efficiency. These innovations align with the growing demand for green chemistry and sustainable practices in pharmaceutical manufacturing.

Another hot topic is the compound’s potential role in targeted therapies. With the rise of precision medicine, researchers are investigating how 4-{[(Cyclopropylmethyl)(propan-2-yl)amino]methyl}benzoic acid could be tailored to interact with specific biological pathways. For instance, its benzoic acid moiety is often associated with enzyme inhibition, making it a candidate for modulating metabolic disorders or inflammatory responses. Such applications are frequently discussed in forums dedicated to drug development and biochemical research.

From a commercial perspective, the demand for high-purity 4-{[(Cyclopropylmethyl)(propan-2-yl)amino]methyl}benzoic acid is driven by its use in high-throughput screening (HTS) and lead optimization. Suppliers often highlight its CAS No. 1304860-73-8 as a key identifier for procurement, emphasizing rigorous quality control standards. The compound’s stability under various storage conditions is another critical factor for laboratories and contract research organizations (CROs).

In conclusion, 4-{[(Cyclopropylmethyl)(propan-2-yl)amino]methyl}benzoic acid represents a fascinating intersection of chemistry and biotechnology. Its structural complexity and functional adaptability continue to inspire innovations in drug discovery, material science, and beyond. As research progresses, this compound is likely to remain a focal point for scientists exploring next-generation therapeutics and advanced chemical synthesis.